3-(4-fluorophenyl)-1-methyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-5-carboxamide

Specification

• CAS No.: 2034259-97-5
• Molecular Formula: C20H18FN5OS
• Molecular Weight: 395.46
• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C20H18FN5OS/c1-25-19(12-18(23-25)14-2-4-16(21)5-3-14)20(27)22-8-10-26-9-6-17(24-26)15-7-11-28-13-15/h2-7,9,11-13H,8,10H2,1H3,(H,22,27)
• Standard InChI Key: YKHWFUBARZWROQ-UHFFFAOYSA-N
• SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCN3C=CC(=N3)C4=CSC=C4

Introduction

Synthesis Methods

Compounds with similar structures are often synthesized through multi-step reactions involving the formation of the pyrazole and thiophene rings, followed by their linkage. Common methods include:

• Condensation Reactions: Used to form the pyrazole ring.

• Cross-Coupling Reactions: For linking the thiophene and pyrazole rings.

• Amidation Reactions: To introduce the carboxamide group.

Spectroscopic Analysis

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy are crucial for characterizing the structure of these compounds. NMR provides detailed information about the molecular structure, while IR spectroscopy helps identify functional groups.

Biological Activities

While specific biological activities of 3-(4-fluorophenyl)-1-methyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-5-carboxamide are not documented, similar compounds may exhibit a range of activities due to their structural diversity. These could include anti-inflammatory, antimicrobial, or anticancer properties, depending on the specific functional groups present.

Future Research Directions:

• Synthesis and characterization of the compound using advanced spectroscopic techniques.

• Investigation of biological activities through in vitro and in vivo studies.

• Exploration of potential applications in pharmaceuticals or materials science.